N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-oxochromene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C23H23N3O4S.ClH/c1-4-29-16-9-10-18-20(14-16)31-23(24-18)26(12-11-25(2)3)21(27)17-13-15-7-5-6-8-19(15)30-22(17)28;/h5-10,13-14H,4,11-12H2,1-3H3;1H
• InChI Key: KLADSAGULVWNBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC4=CC=CC=C4OC3=O.Cl
• Molecular Formula: C23H24ClN3O4S
• Molecular Weight: 474.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C23H24ClN3O4S and its molecular weight is 473.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Evaluation

Research in heterocyclic chemistry has led to the synthesis of various derivatives with potential antitumor and antioxidant activities. For example, the study by Bialy and Gouda (2011) elaborates on the cyanoacylation process and subsequent reactions leading to the synthesis of 3-substituted 2-iminocoumarins and acrylamides, highlighting their promising antioxidant properties (S. A. Bialy & M. Gouda, 2011). This approach underscores the interest in developing compounds with beneficial biological effects, including those related to the query compound.

Mechanistic Studies

Investigations into the mechanisms of reactions involving related compounds, such as those conducted by Davidson and Kaye (1991), provide insights into the dimethylamine-mediated ring-opening of N,N-dimethyl-4-oxo-4H-chromene-2-carboxamides (D. Davidson & P. T. Kaye, 1991). Understanding these mechanisms is crucial for the rational design of new compounds with desired properties.

Anti-inflammatory and Analgesic Agents

The synthesis of novel heterocyclic compounds from visnaginone and khellinone, as reported by Abu‐Hashem, Al-Hussain, and Zaki (2020), demonstrates the potential of such compounds in serving as anti-inflammatory and analgesic agents, with specific derivatives showing significant COX-2 inhibition and analgesic activities (A. Abu‐Hashem, S. Al-Hussain & M. Zaki, 2020).

Antidepressant Properties

The design and synthesis of structurally novel 5-HT3 receptor antagonists, as explored by Mahesh et al. (2011), highlight the therapeutic potential of such compounds in treating depression, with specific derivatives showing promising anti-depressant-like activity in preclinical models (R. Mahesh et al., 2011).

Corrosion Inhibition

In the field of materials science, the study of benzothiazole derivatives as corrosion inhibitors for carbon steel, as investigated by Hu et al. (2016), provides an application of such compounds beyond the biomedical sphere, showcasing their versatility and potential in industrial applications (Zhiyong Hu et al., 2016).